Ipatasertib dihydrochloride

• CAS No.: 1396257-94-5
• Product Name: Ipatasertib dihydrochloride
• Molecular Formula: C24H34Cl3N5O2
• Molecular Weight: 530.919
• IUPAC Name: (2S)-2-(4-chlorophenyl)-1-[4-[(5R,7R)-7-hydroxy-5-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]piperazin-1-yl]-3-(propan-2-ylamino)propan-1-one;dihydrochloride
• Standard InChI: InChI=1S/C24H32ClN5O2.2ClH/c1-15(2)26-13-19(17-4-6-18(25)7-5-17)24(32)30-10-8-29(9-11-30)23-21-16(3)12-20(31)22(21)27-14-28-23;;/h4-7,14-16,19-20,26,31H,8-13H2,1-3H3;2*1H/t16-,19-,20-;;/m1../s1
• Standard InChIKey: SRKVNRNRVFDUTG-VISIQVHMSA-N
• SMILES: CC1CC(C2=C1C(=NC=N2)N3CCN(CC3)C(=O)C(CNC(C)C)C4=CC=C(C=C4)Cl)O.Cl.Cl
• Appearance: Solid powder
• Description: Ipatasertib dihydrochloride is a highly selective inhibitor of Akt for Akt1/2/3.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Ipatasertib dihydrochloride
• PubChem Compound: 62707512
• Last Modified: Nov 14 2021